1h,1h-Perfluorohexyl p-toluenesulfonate

• IUPAC Name: 2,2,3,3,4,4,5,5,6,6,6-undecafluorohexyl 4-methylbenzenesulfonate
• InChI: InChI=1S/C13H9F11O3S/c1-7-2-4-8(5-3-7)28(25,26)27-6-9(14,15)10(16,17)11(18,19)12(20,21)13(22,23)24/h2-5H,6H2,1H3
• InChI Key: HDIPCCMMPQAPRF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)OCC(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F
• Molecular Formula: C13H9F11O3S
• DSSTOX Substance ID: DTXSID60382071
• Molecular Weight: 454.26 g/mol
• CAS No.: 355-77-1

Description

1h,1h-Perfluorohexyl p-toluenesulfonate is a useful research compound. Its molecular formula is C13H9F11O3S and its molecular weight is 454.26 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The storage condition is unknown. Please store according to label instructions upon receipt of goods.Use and application categories indicated by third-party sources: PFAS (per- and polyfluoroalkyl substances) -> OECD Category. However, this does not mean our product can be used or applied in the same or a similar way.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Environmental Degradation and Fate

Polyfluoroalkyl chemicals, including compounds like 1H,1H-Perfluorohexyl p-toluenesulfonate, have been extensively used in various industrial and commercial applications due to their unique properties. Research into the environmental degradation and fate of these chemicals highlights the transformation of polyfluoroalkyl and perfluoroalkyl moieties into perfluoroalkyl carboxylic (PFCAs) and sulfonic acids (PFSAs) upon environmental release. These transformations are critical in understanding the environmental persistence and toxicological profiles of these substances. The review by Liu and Avendaño (2013) provides a comprehensive analysis of microbial degradation pathways, environmental biodegradability studies, and the quantification of precursor chemicals to PFSAs and PFCAs, shedding light on their environmental fate and impacts (Liu & Avendaño, 2013).

Human and Environmental Health Risks

The widespread use and persistence of perfluoroalkyl substances like this compound have raised concerns regarding their impact on human and environmental health. Reviews and research on the exposure and cancer risk in humans, as well as on their presence in food and human dietary intake, provide vital insights into the potential health risks associated with these chemicals. Despite the detection of these substances in various environmental matrices and biota, the epidemiologic evidence reviewed by Chang et al. (2014) does not support a causal association between exposure to PFOS/PFOA and cancer in humans, highlighting the complexity of assessing health risks associated with these substances (Chang et al., 2014).

Treatment and Remediation Technologies

Addressing the environmental contamination caused by perfluoroalkyl substances, including this compound, necessitates the development of effective treatment and remediation technologies. Research into various methodologies for the removal of these compounds from water and other environmental media is crucial for mitigating their impact. The critical review by Espana et al. (2015) emphasizes the effectiveness of activated carbon in removing PFOS and PFOA from water, while also discussing the limitations and potential of other treatment technologies, providing a pathway for the development of practical remediation strategies (Espana et al., 2015).

Biological Monitoring and Toxicity Evaluation

The persistence of polyfluoroalkyl substances in the environment and their bioaccumulation in organisms underscore the need for ongoing biological monitoring and comprehensive toxicity evaluations. Studies like the review by Houde et al. (2006) summarize the biological monitoring of these substances in wildlife and humans, providing essential data for assessing the environmental and health risks associated with their exposure. This research highlights the significance of understanding the bioaccumulation and biomagnification processes of PFASs in various ecosystems and the implications for human and environmental health (Houde et al., 2006).

Mechanism of Action

The mechanism of action for 1H,1H-Perfluorohexyl p-toluenesulfonate is not specified in the sources I found. As a research chemical, its effects would depend on the context of the experiment.

Safety and Hazards

When handling 1H,1H-Perfluorohexyl p-toluenesulfonate, avoid dust formation and breathing mist, gas, or vapors. Avoid contact with skin and eyes. Use personal protective equipment and ensure adequate ventilation. In case of accidental ingestion or contact, seek medical attention immediately.